Cas no 2034420-05-6 (N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-2-(thiophen-2-yl)acetamide)

N-Cyclopentyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2-(thiophen-2-yl)acetamide is a structurally complex organic compound featuring a pyrazole core linked to a pyridine moiety, a thiophene-based acetamide group, and a cyclopentyl substituent. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly in targeting kinase or receptor-based pathways. The presence of heterocyclic rings (pyridine, pyrazole, and thiophene) enhances its binding affinity and selectivity, while the cyclopentyl group may contribute to improved metabolic stability. Its modular structure allows for further derivatization, making it a versatile intermediate for the synthesis of biologically active molecules. Suitable for research applications in lead optimization and structure-activity relationship studies.
N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-2-(thiophen-2-yl)acetamide structure
2034420-05-6 structure
Product Name:N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-2-(thiophen-2-yl)acetamide
CAS No:2034420-05-6
MF:C21H24N4OS
MW:380.506463050842
CID:5817574
PubChem ID:121020333
Update Time:2025-05-24

N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-2-(thiophen-2-yl)acetamide
    • F6526-1380
    • AKOS026695608
    • N-cyclopentyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2-(thiophen-2-yl)acetamide
    • N-cyclopentyl-N-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]-2-thiophen-2-ylacetamide
    • N-cyclopentyl-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)-2-(thiophen-2-yl)acetamide
    • 2034420-05-6
    • Inchi: 1S/C21H24N4OS/c26-21(16-19-6-3-15-27-19)25(18-4-1-2-5-18)14-13-24-12-9-20(23-24)17-7-10-22-11-8-17/h3,6-12,15,18H,1-2,4-5,13-14,16H2
    • InChI Key: UWKSHIITADKKOY-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CC(N(CCN1C=CC(C2C=CN=CC=2)=N1)C1CCCC1)=O

Computed Properties

  • Exact Mass: 380.16708258g/mol
  • Monoisotopic Mass: 380.16708258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 79.3Ų

N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-2-(thiophen-2-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6526-1380-2μmol
N-cyclopentyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2-(thiophen-2-yl)acetamide
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F6526-1380-2mg
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N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-2-(thiophen-2-yl)acetamide Related Literature

Additional information on N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-2-(thiophen-2-yl)acetamide

N-cyclopentyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}-2-(thiophen-2-yl)acetamide

The compound with CAS No 2034420-05-6, named N-cyclopentyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}-2-(thiophen-2-yl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a cyclopentyl group, a pyridinyl moiety, and a thiophene ring, all interconnected through a series of functional groups that contribute to its unique chemical properties.

Recent studies have highlighted the importance of such compounds in the development of advanced materials, particularly in the realm of coordinate covalent networks (CCNs) and metal-free organic frameworks (MOFs). The presence of the pyridinyl group and the thiophene ring provides the molecule with the ability to engage in π–π interactions, which are crucial for self-assembling structures. Additionally, the cyclopentyl group introduces steric hindrance, which can be leveraged to control the packing density and mechanical properties of materials synthesized from this compound.

One of the most intriguing aspects of this compound is its potential application in bio-inspired materials. Researchers have demonstrated that molecules with similar structural motifs can mimic natural biomolecules in terms of their self-healing properties and adaptability. The acetamide functional group in this compound plays a pivotal role in hydrogen bonding, which is essential for creating dynamic covalent bonds that enable self-repair mechanisms in materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the pyrazole ring via aza-Michael addition followed by cyclization, and the subsequent coupling reactions to introduce the cyclopentyl and thiophene substituents. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity.

From an environmental standpoint, this compound has shown promise in applications related to sustainable chemistry. Its ability to form stable yet reversible bonds makes it an ideal candidate for recyclable materials. Recent research has focused on using this compound as a building block for eco-friendly polymers that can be easily disassembled at the end of their lifecycle, contributing to a circular economy.

In conclusion, CAS No 2034420-05-6 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique combination of functional groups and structural features positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new possibilities for this compound, it is poised to make significant contributions to the advancement of modern chemistry and materials science.

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